Cas no 98021-39-7 (6-oxo-1,6-dihydropyridazine-3-carbohydrazide)

• Product Name: 6-oxo-1,6-dihydropyridazine-3-carbohydrazide
• CAS No: 98021-39-7
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 801536
• PubChem ID: 1931929
• Update Time: 2025-10-21

6-oxo-1,6-dihydropyridazine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-, hydrazide
• 3-Pyridazinecarboxylicacid,1,6-dihydro-6-oxo-,hydrazide(6CI,9CI)
• 6-oxo-1H-pyridazine-3-carbohydrazide
• 6-oxo-1,6-dihydropyridazine-3-carbohydrazide
• EN300-110751
• CS-0222275
• 98021-39-7
• 6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide
• DTXSID00365666
• AKOS005170705
• 6-Hydroxypyridazine-3-carbohydrazide
• SCHEMBL24038943

• Inchi： 1S/C5H6N4O2/c6-7-5(11)3-1-2-4(10)9-8-3/h1-2H,6H2,(H,7,11)(H,9,10)
• InChI Key： FWYQISBPGSZFSA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NN=1)=O)NN

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: -1.8
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-oxo-1,6-dihydropyridazine-3-carbohydrazide

Professional Introduction to Compound with CAS No. 98021-39-7 and Product Name: 6-oxo-1,6-dihydropyridazine-3-carbohydrazide

The compound with the CAS number 98021-39-7 and the product name 6-oxo-1,6-dihydropyridazine-3-carbohydrazide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridazine core structure, has garnered attention due to its versatile chemical properties and potential applications in medicinal chemistry. The presence of both an oxo group and a carbohydrazide moiety in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

In recent years, the exploration of 6-oxo-1,6-dihydropyridazine derivatives has been extensively studied for their pharmacological significance. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of pyridazine is particularly noteworthy, as it is known for its stability and ability to interact with biological targets effectively. The incorporation of a carbohydrazide group further enhances the compound's potential by providing sites for hydrogen bonding and other non-covalent interactions with biological receptors.

Current research in the field of heterocyclic chemistry has highlighted the importance of 6-oxo-1,6-dihydropyridazine-3-carbohydrazide as a key intermediate in synthesizing more complex pharmacophores. Studies have demonstrated that modifications at the 3-carbohydrazide position can significantly alter the biological activity of the molecule. For instance, recent publications have shown that substituting this group with various aryl or alkyl groups can lead to compounds with enhanced binding affinity to specific enzymes or receptors.

The pharmaceutical industry has been particularly keen on exploring derivatives of 6-oxo-1,6-dihydropyridazine due to their potential in treating chronic diseases. One notable area of research is its application in developing anticancer agents. The oxo group in the molecule can participate in redox reactions, which are crucial for modulating cellular processes involved in cancer progression. Additionally, the carbohydrazide moiety has been found to interact with DNA and inhibit topoisomerases, which are essential enzymes in DNA replication and repair.

Another promising application of 6-oxo-1,6-dihydropyridazine-3-carbohydrazide is in the development of antimicrobial drugs. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. The structural features of this compound make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in inhibiting the growth of various Gram-positive and Gram-negative bacteria.

The synthesis of 6-oxo-1,6-dihydropyridazine derivatives involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. The use of catalytic systems such as palladium or copper complexes has been reported to enhance reaction efficiency and selectivity. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts.

In terms of pharmacokinetic properties, compounds derived from pyridazine scaffolds generally exhibit good oral bioavailability and metabolic stability. This makes them suitable for formulation into oral medications, which are preferred for chronic disease management. However, further studies are needed to optimize their pharmacokinetic profiles and reduce potential side effects. Techniques such as computational modeling and high-throughput screening are being employed to identify lead compounds with improved properties.

The regulatory landscape for pharmaceuticals derived from 6-oxo-1,6-dihydropyridazine-3-carbohydrazide is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Companies involved in developing these compounds must adhere to Good Manufacturing Practices (GMP) and conduct rigorous preclinical studies before advancing to human trials. The collaboration between academic researchers and pharmaceutical companies is crucial for translating laboratory findings into market-ready products.

Future directions in research on 6-oxo-1,6-dihydropyridazine derivatives include exploring their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier makes them attractive candidates for developing neuroprotective agents. Additionally, their potential role in modulating inflammatory responses suggests applications in treating autoimmune diseases like rheumatoid arthritis.

In conclusion,98021-39-7 (CAS No.) is a significant compound that serves as a valuable scaffold for developing novel bioactive molecules with applications ranging from anticancer therapy to antimicrobial treatment. The structural features of 6-oxo-1,6-dihydropyridazine, particularly the oxo group and carbohydrazide moiety,make it a versatile building block for medicinal chemists worldwide.* Continued research efforts will likely uncover new therapeutic applications for this fascinating compound.